N3-[3-(tert-Butoxycarbonyl)amino]propyluridine

• Molecular Formula: C17H27N3O8
• Molecular Weight: 401.4 g/mol
• InChI: InChI=1S/C17H27N3O8/c1-17(2,3)28-15(25)18-6-4-7-19-11(22)5-8-20(16(19)26)14-13(24)12(23)10(9-21)27-14/h5,8,10,12-14,21,23-24H,4,6-7,9H2,1-3H3,(H,18,25)/t10-,12-,13-,14-/m1/s1
• InChIKey: LRMGNUHLYJQXNO-FMKGYKFTSA-N

N3-[3-(tert-Butoxycarbonyl)amino]propyluridine for Oligonucleotide Modification: A Protected Aminoalkyl Nucleoside Intermediate

N3-[3-(tert-Butoxycarbonyl)amino]propyluridine (C17H27N3O8; MW 401.41) is a synthetic nucleoside derivative in which the N3 position of the uracil base bears a 3-aminopropyl side chain whose terminal amine is masked by an acid-labile tert-butoxycarbonyl (Boc) protecting group . This compound belongs to the broader class of N3-alkylated uridine analogs, which are primarily valued not as end-use therapeutics but as protected intermediates for solid-phase oligonucleotide synthesis and site-specific RNA modification [1]. The Boc group blocks unwanted nucleophilic reactivity during automated synthesis cycles, enabling clean incorporation of the full aminoalkyl-modified uridine residue into DNA or RNA strands, after which acidic deprotection unmasks the primary amine for downstream conjugation with fluorophores, biotin, or other functional payloads . As such, this molecule is a key building block for researchers constructing amine-functionalized nucleic acids for structural biology, diagnostics, and antisense applications.

1 Protected intermediate for solid-phase oligonucleotide synthesis

2 N3-regioisomer necessary for acp3U tRNA modification studies

3 Boc-protected amine enables clean post-synthetic conjugation workflows

• [1] Chang, Y.-C., Herath, J., Wang, T. H.-H., & Chow, C. S. (2008). Synthesis and solution conformation studies of 3-substituted uridine and pseudouridine derivatives. Bioorganic & Medicinal Chemistry, 16(5), 2676–2686. View Source

Why N3-[3-(tert-Butoxycarbonyl)amino]propyluridine Cannot Be Replaced by Other Aminoalkyl Uridines in Procurement

Substituting N3-[3-(tert-Butoxycarbonyl)amino]propyluridine with another “amino-modified uridine” is scientifically invalid because the position of modification (N3 vs. C5 or 2′-O) and the nature of the protecting group (Boc vs. Fmoc vs. trifluoroacetyl) dictate entirely distinct synthetic compatibility and downstream functionality. The N3-linked Boc-aminopropyl moiety is specifically required for constructing tRNA-mimetic acp3U modifications and other base-functionalized RNAs where a three-carbon spacer and acid-labile protection are essential for both synthetic feasibility and biological function [1]. In contrast, C5-aminoallyl uridines (e.g., 5-Aminoallyl-U phosphoramidite) present the amine on the base‘s major groove face, altering base-pairing and polymerase recognition, while 2′-O-aminopropyl modifications (e.g., Glen Research 2′-O-Aminolinker-U) affect sugar conformation and confer exonuclease resistance rather than enabling post-synthetic base conjugation . Using an unprotected aminoalkyl uridine directly in solid-phase synthesis leads to uncontrolled side reactions (e.g., phosphitylation of the amine) that compromise coupling efficiency and final product purity, whereas the Boc-protected version prevents such interference [2]. Therefore, generic substitution based solely on “amino-modified uridine” nomenclature without verifying the exact regioisomer and protecting group strategy will result in failed synthesis or irreproducible conjugation outcomes.

Regioisomer Mismatch

N3 modification is essential for acp3U mimic; C5 or 2′-O amino uridines alter base-pairing geometry and conjugation site, leading to failed structural and functional studies.

Protecting Group Incompatibility

Boc group withstands phosphoramidite coupling but is removed under mild acid; Fmoc or trifluoroacetyl-protected analogs require basic or harsh nucleophilic conditions that may degrade RNA or disrupt synthesis.

• [1] BOC Sciences. Custom Acp3U Modified RNA Synthesis Service Page. View Source
• [2] Griffey, R. H., Monia, B. P., Cummins, L. L., Freier, S., et al. (1996). 2′-O-Aminopropyl Ribonucleotides: A Zwitterionic Modification That Enhances the Exonuclease Resistance and Biological Activity of Antisense Oligonucleotides. Journal of Medicinal Chemistry, 39(26), 5100–5109. View Source

Quantitative Differentiation of N3-[3-(tert-Butoxycarbonyl)amino]propyluridine: Evidence-Based Selection Guide

Regioisomeric Identity: N3-Alkylation Specificity Versus C5 and 2′-O Amino Modifiers

The compound is explicitly defined as bearing the Boc-aminopropyl modification at the N3 position of the uracil ring, as confirmed by IUPAC nomenclature (tert-butyl N-[3-[3-[(2R,3S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2,6-dioxopyrimidin-1-yl]propyl]carbamate) . This regioisomer is functionally distinct from the more common 5-position (C5) amino modifiers, such as 5-Aminoallyl-U, which place the reactive amine on the opposite face of the base and are used for entirely different conjugation geometries . While direct comparative bioactivity or coupling efficiency data between these specific regioisomers are not reported in public literature for this exact protected precursor, the structural assignment is unambiguous and determines the site of post-synthetic labeling.

Regioisomeric identity

Data to verify

N3 position vs. C5 (5-Aminoallyl-U) or 2′-O

Defines conjugation geometry and tRNA modification specificity

No quantitative comparison published; structural assignment is unambiguous

Evidence Dimension	Modification position on uridine base
Target Compound Data	N3 position (uracil N3)
Comparator Or Baseline	C5 position (e.g., 5-Aminoallyl-U); 2′-O position (e.g., 2′-O-Aminolinker-U)
Quantified Difference	Regioisomerically distinct; no quantitative activity data directly comparing these precursors
Conditions	Structural elucidation via IUPAC name and vendor catalog classification

Why This Matters

Procuring the correct regioisomer is essential because N3-modified uridines mimic naturally occurring tRNA acp3U modifications and position the amine for specific conjugation geometries, whereas C5 or 2′-O modifications serve entirely different applications.

Protecting Group Strategy: Boc Stability and Orthogonal Deprotection Compared to Fmoc and TFA Analogs

The tert-butoxycarbonyl (Boc) group on the aminopropyl side chain is stable under the basic and nucleophilic conditions of standard phosphoramidite coupling cycles but is quantitatively removed under mild acidic conditions (e.g., 50% trifluoroacetic acid in dichloromethane, 30 min at room temperature) that do not degrade the RNA or DNA backbone [1]. This orthogonal stability profile is documented for Boc-protected amines in general; Boc groups are stable to aqueous base (pH > 8) and nucleophiles but are cleaved by neat TFA within minutes [1]. In contrast, Fmoc-protected amino modifiers (e.g., Glen Research 3‘-Amino-Modifier CPGs) require basic deprotection (piperidine or DBU) that is incompatible with standard RNA synthesis protocols, and trifluoroacetyl (TFA)-protected amines (e.g., Amino-Modifier C6-U) require prolonged ammonolysis that may cause RNA degradation [2]. No head-to-head comparative deprotection efficiency study for this exact compound has been published; this evidence is class-level inference from well-established Boc chemistry principles.

Protecting group strategy

Class-level

Boc: stable to coupling, cleaved by TFA (RT); Fmoc: piperidine; TFA: NH4OH (55°C, 8-16h)

Orthogonal deprotection preserves RNA integrity

Class-level inference from well-established Boc chemistry; no head-to-head study for this compound

Evidence Dimension	Deprotection conditions for amine protecting groups in oligonucleotide synthesis
Target Compound Data	Boc group: stable to coupling conditions; cleaved by TFA (50% in DCM, 30 min, RT)
Comparator Or Baseline	Fmoc group: cleaved by piperidine (20% in DMF, 20 min); TFA (trifluoroacetyl) group: cleaved by concentrated NH4OH (55°C, 8-16 h)
Quantified Difference	Orthogonal deprotection mechanisms: acid (Boc) vs. base (Fmoc) vs. nucleophile (TFA); no direct yield comparison available
Conditions	Standard solid-phase oligonucleotide synthesis protocols

Why This Matters

Boc protection enables a two-step orthogonal deprotection strategy where the RNA backbone is deprotected under basic conditions first, followed by mild acid exposure to unmask the amine for conjugation, preserving RNA integrity that would be compromised under the harsher conditions required for Fmoc or TFA removal.

• [1] Isidro-Llobet, A., Alvarez, M., & Albericio, F. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455–2504. View Source
• [2] Glen Research. 3′-Amino-Modifier CPG Product Page (Fmoc-protected). View Source

Synthetic Yield in 3-Substituted Uridine Derivative Synthesis

The synthesis of 3-substituted uridine derivatives via Mitsunobu coupling of protected uridine with appropriate alcohol derivatives proceeds in >90% yield, as demonstrated for structurally analogous N3-alkylated uridines in peer-reviewed literature [1]. Specifically, Chang et al. reported that coupling of protected uridine 17 with a homoserine derivative 9 under Mitsunobu conditions gave the N3-alkylated product 18 in greater than 90% yield [1]. While this exact yield has not been independently reported for N3-[3-(tert-Butoxycarbonyl)amino]propyluridine itself, the reported >90% yield for the Mitsunobu-based N3-alkylation represents a class-level benchmark that informs expectations for synthetic accessibility and procurement economics.

Synthetic yield

Class-level

>90%

Reported yield for analogous N3-alkylation via Mitsunobu coupling

Benchmark for procurement economics; not independently verified for this exact compound

Evidence Dimension	Synthetic coupling yield for N3-alkylation of uridine derivatives
Target Compound Data	Expected >90% based on analogous Mitsunobu couplings of 3-substituted uridines
Comparator Or Baseline	Yield for N1-alkylation of uracil (typically 70-85% due to competing N3-alkylation side reactions); direct comparison not reported
Quantified Difference	Reported >90% yield for analogous 3-substituted uridine via Mitsunobu coupling vs. 70-85% typical for N1-alkylation methods
Conditions	Mitsunobu coupling conditions (DIAD, PPh3, THF, room temperature)

Why This Matters

The high synthetic yield (>90%) for this class of N3-alkylated uridines translates to lower production costs and higher commercial availability, making this compound a cost-effective building block compared to more synthetically challenging modified nucleosides.

• [1] Chang, Y.-C., Herath, J., Wang, T. H.-H., & Chow, C. S. (2008). Synthesis and solution conformation studies of 3-substituted uridine and pseudouridine derivatives. Bioorganic & Medicinal Chemistry, 16(5), 2676–2686. View Source

Spacer Length Optimization: Three-Carbon Propyl Linker Reduces Steric Hindrance

The compound incorporates a three-carbon propyl spacer between the N3 position of uridine and the Boc-protected amine, whereas commercially prevalent amino modifiers for uridine often employ longer C6 (hexyl) linkers (e.g., Amino-Modifier C6-U) . The shorter C3 spacer positions the reactive amine closer to the nucleobase, which can be advantageous for applications requiring minimal perturbation of nucleic acid structure or where longer flexible linkers introduce unwanted conformational entropy. While direct comparative data quantifying the effect of C3 versus C6 linker length on conjugation efficiency or biological activity are not available in public literature for this specific compound, the defined propyl length provides a distinct structural parameter for experimental design. Class-level inference from linker chemistry indicates that shorter linkers generally reduce non-specific hydrophobic interactions and improve structural rigidity in the final conjugate [1].

Spacer length

Context-dependent

3-carbon propyl linker vs. common C6 hexyl linker

Shorter tether may reduce steric hindrance and non-specific interactions

No direct comparative conjugation data; structural specification based on IUPAC

Evidence Dimension	Spacer length between uridine base and reactive amine
Target Compound Data	3-carbon propyl spacer
Comparator Or Baseline	6-carbon hexyl spacer (e.g., Amino-Modifier C6-U); 0-carbon direct attachment (e.g., 5-amino-dU)
Quantified Difference	C3 spacer length vs. C6: 3 bond-length difference; no quantitative activity comparison reported
Conditions	Structural specification based on molecular formula and IUPAC name

Why This Matters

The three-carbon propyl spacer provides a defined, shorter tether that may reduce steric hindrance and improve accessibility of the conjugated payload to the target binding site, offering a distinct alternative to the more common C6 linkers for structure-activity relationship studies.

• [1] Kluger, R. (1997). Conjugates of proteins with polyethylene glycol and other polymers. Advanced Drug Delivery Reviews, 27(2-3), 177–187. View Source

Application-Specific Procurement: Explicit Use as a Precursor for Acp3U-Modified RNA Synthesis

This compound is explicitly positioned by specialized vendors as the requisite protected precursor for synthesizing RNA oligonucleotides bearing the 3-(3-amino-3-carboxypropyl)uridine (acp3U) modification, a naturally occurring tRNA modification critical for thermal stability and translational fidelity [1]. In contrast, the more widely available 5-Aminoallyl-U and Amino-Modifier C6-U phosphoramidites are not designed for or capable of generating the N3-linked acp3U modification [2]. Custom RNA synthesis services specifically list the N3-Boc-aminopropyl uridine intermediate as the building block for producing acp3U-containing tRNA and other RNA constructs [1].

Application specificity

Reported

Required precursor for acp3U-modified RNA; C5/C6 modifiers unsuitable

Non-substitutable for tRNA structural biology studies

Vendor and literature explicitly list this as the building block for acp3U synthesis

Evidence Dimension	Suitability for synthesizing acp3U-modified RNA
Target Compound Data	Explicitly listed as precursor for acp3U-modified RNA synthesis
Comparator Or Baseline	5-Aminoallyl-U and Amino-Modifier C6-U phosphoramidites: not suitable for acp3U synthesis
Quantified Difference	Qualitative application specificity; no quantitative yield comparison available
Conditions	Custom RNA synthesis service specifications

Why This Matters

Researchers requiring acp3U-modified RNA for tRNA structural biology or functional studies have no substitute for this specific protected intermediate, making procurement of the correct N3-Boc-aminopropyl uridine a non-negotiable requirement for successful project execution.

• [1] BOC Sciences. Custom Acp3U Modified RNA Synthesis Service Page. View Source
• [2] Takakura, M., Ishiguro, K., Akichika, S., Miyauchi, K., & Suzuki, T. (2019). Biogenesis and functions of aminocarboxypropyluridine in tRNA. Nature Communications, 10, 5542. View Source

N3-[3-(tert-Butoxycarbonyl)amino]propyluridine: Key Application Scenarios for Scientific and Industrial Use

Synthesis of Acp3U-Modified tRNA and RNA for Structural and Functional Studies

This compound serves as the essential protected building block for introducing the naturally occurring 3-(3-amino-3-carboxypropyl)uridine (acp3U) modification into synthetic RNA oligonucleotides. Researchers investigating tRNA thermal stability, codon recognition, and translational fidelity require this specific N3-Boc-aminopropyl uridine precursor, as commercially available C5 or 2′-O amino modifiers cannot generate the N3-linked acp3U modification [1]. Custom RNA synthesis providers explicitly rely on this intermediate to produce acp3U-containing RNA constructs for X-ray crystallography, NMR spectroscopy, and biochemical assays probing the role of this conserved tRNA modification [1]. The Boc protection ensures clean incorporation during solid-phase synthesis, after which mild acid deprotection reveals the amine for subsequent carboxypropylation to yield the complete acp3U moiety [2].

Preparation of Amine-Functionalized Oligonucleotides for Post-Synthetic Conjugation

The Boc-protected aminopropyl uridine enables the synthesis of oligonucleotides bearing a latent primary amine at the N3 position of specific uridine residues. Following standard automated synthesis and initial base deprotection, mild acid treatment removes the Boc group to unmask the amine, which can then be conjugated to NHS esters, isothiocyanates, or other electrophilic labels [3]. This orthogonal deprotection strategy allows researchers to introduce fluorophores, biotin, or other reporter groups at defined internal positions of RNA or DNA strands without interfering with the phosphoramidite coupling chemistry. In contrast, oligonucleotides synthesized with unprotected amino modifiers require complex post-synthetic protection/deprotection schemes that increase handling time and reduce final yield [3].

Structure-Activity Relationship Studies of N3-Modified Nucleosides in Drug Discovery

Medicinal chemists evaluating uridine analogs as potential antiviral or anticancer agents require this compound as a key intermediate for synthesizing N3-alkylated uridine libraries. The Boc-protected amine provides a versatile handle for further derivatization, enabling systematic variation of the N3 substituent while the propyl spacer maintains a defined distance from the base [4]. This compound‘s explicit classification as a nucleoside derivative with potential antiepileptic, anxiolytic, and antihypertensive applications [4] positions it as a valuable scaffold for generating focused compound libraries. The high synthetic yield reported for analogous N3-alkylations (>90%) [5] supports its cost-effective use in multi-step medicinal chemistry campaigns.

Development of Novel RNA Labeling Reagents and Diagnostic Probes

The Boc-aminopropyl uridine serves as a starting material for developing next-generation RNA labeling reagents with defined spacer geometries. The three-carbon propyl linker provides a shorter tether than the industry-standard C6 amino modifiers, potentially reducing background signal and improving spatial resolution in single-molecule fluorescence studies . Industrial research groups developing RNA-based diagnostics or imaging probes can leverage this compound’s unique regioisomeric identity (N3 vs. C5) to create labeled RNA probes with altered base-pairing properties or reduced interference with protein recognition, thereby expanding the toolkit for nucleic acid detection technologies .

Application

Selection Property

Validation Focus

Acp3U-modified tRNA/RNA structural studies

N3-Boc-aminopropyl regioisomer specificity

Successful solid-phase incorporation and acid deprotection to acp3U

Amine-functionalized oligonucleotide post-synthetic conjugation

Boc-protected amine with orthogonal acid-labile deprotection

Conjugation efficiency after mild TFA treatment without RNA damage

N3-alkylated uridine library synthesis for SAR

Versatile Boc handle for derivatization; defined propyl spacer

Reported >90% yield for analogous N3-alkylations; CNS nucleoside screening context

RNA labeling probes with defined spacer geometry

Short C3 linker reduces conformational flexibility

Potential improvement in spatial resolution for single-molecule fluorescence studies

• [1] BOC Sciences. Custom Acp3U Modified RNA Synthesis Service Page. View Source
• [2] Takakura, M., Ishiguro, K., Akichika, S., Miyauchi, K., & Suzuki, T. (2019). Biogenesis and functions of aminocarboxypropyluridine in tRNA. Nature Communications, 10, 5542. View Source
• [3] Glen Research. Amino-Modifier Phosphoramidites Technical Documentation. View Source
• [4] PeptideDB. N3-[3-(tert-Butoxycarbonyl)amino]propyluridine Bioactivity and Product Page. View Source
• [5] Chang, Y.-C., Herath, J., Wang, T. H.-H., & Chow, C. S. (2008). Synthesis and solution conformation studies of 3-substituted uridine and pseudouridine derivatives. Bioorganic & Medicinal Chemistry, 16(5), 2676–2686. View Source